Cas no 2228245-66-5 (3-(3-Hydroxy-2,2-dimethylpropyl)-1lambda6-thiolane-1,1-dione)

3-(3-Hydroxy-2,2-dimethylpropyl)-1lambda6-thiolane-1,1-dione is a sulfone derivative characterized by its unique structural features, including a hydroxyl-functionalized dimethylpropyl group and a thiolane-1,1-dione moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate. The presence of both polar (hydroxy) and nonpolar (dimethylpropyl) groups enhances its solubility profile, facilitating its use in diverse reaction conditions. The sulfone group imparts stability and reactivity, making it suitable for applications in nucleophilic substitutions or as a building block for complex molecules. Its well-defined structure ensures consistency in synthetic pathways, supporting research and industrial applications.

3-(3-Hydroxy-2,2-dimethylpropyl)-1lambda6-thiolane-1,1-dione structure

2228245-66-5 structure

Product Name:3-(3-Hydroxy-2,2-dimethylpropyl)-1lambda6-thiolane-1,1-dione

CAS No:2228245-66-5

MF:C₉H₁₈O₃S

MW:206.302422046661

CID:5783642

PubChem ID:165659085

Update Time:2025-05-28

3-(3-Hydroxy-2,2-dimethylpropyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

- EN300-2003191
- 2228245-66-5
- 3-(3-hydroxy-2,2-dimethylpropyl)-1lambda6-thiolane-1,1-dione
- 3-(3-Hydroxy-2,2-dimethylpropyl)-1lambda6-thiolane-1,1-dione
- Inchi： 1S/C9H18O3S/c1-9(2,7-10)5-8-3-4-13(11,12)6-8/h8,10H,3-7H2,1-2H3
- InChI Key： QOVSFGXAJXBVEL-UHFFFAOYSA-N
- SMILES： S1(CCC(C1)CC(C)(C)CO)(=O)=O

Computed Properties

Exact Mass: 206.09766561g/mol
Monoisotopic Mass: 206.09766561g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 62.8Å²

3-(3-Hydroxy-2,2-dimethylpropyl)-1lambda6-thiolane-1,1-dione Pricemore >>

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Enamine	EN300-2003191-0.05g	3-(3-hydroxy-2,2-dimethylpropyl)-1lambda6-thiolane-1,1-dione	2228245-66-5	0.05g	$1068.0	2023-09-16
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Enamine	EN300-2003191-1.0g	3-(3-hydroxy-2,2-dimethylpropyl)-1lambda6-thiolane-1,1-dione	2228245-66-5	1g	$1543.0	2023-06-02
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